Cas no 1782304-44-2 (2-2-methoxy-3-(trifluoromethyl)phenylpyrrolidine)

• Product Name: 2-2-methoxy-3-(trifluoromethyl)phenylpyrrolidine
• CAS No: 1782304-44-2
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6512113
• PubChem ID: 84705047
• Update Time: 2025-06-30

2-2-methoxy-3-(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-2-methoxy-3-(trifluoromethyl)phenylpyrrolidine
• 2-[2-methoxy-3-(trifluoromethyl)phenyl]pyrrolidine
• 1782304-44-2
• EN300-1941866

• Inchi： 1S/C12H14F3NO/c1-17-11-8(10-6-3-7-16-10)4-2-5-9(11)12(13,14)15/h2,4-5,10,16H,3,6-7H2,1H3
• InChI Key： DPWRVTQLANXGBY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1CCCN1)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-2-methoxy-3-(trifluoromethyl)phenylpyrrolidine

Compound CAS No. 1782304-44-2: 2-Methoxy-3-(Trifluoromethyl)Phenylpyrrolidine

The compound with CAS No. 1782304-44-2, commonly referred to as 2-methoxy-3-(trifluoromethyl)phenylpyrrolidine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a methoxy group, a trifluoromethyl group, and a pyrrolidine ring, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of phenylpyrrolidine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The presence of the trifluoromethyl group in 2-methoxy-3-(trifluoromethyl)phenylpyrrolidine introduces significant electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. This makes it a promising candidate for use in various pharmacological applications, including as an antagonist or agonist in receptor-mediated signaling pathways.

One of the most notable advancements in the synthesis of phenylpyrrolidine derivatives involves the use of microwave-assisted reactions, which have been shown to significantly reduce reaction times while maintaining high yields. These methods have been particularly effective in synthesizing 2-methoxy-3-(trifluoromethyl)phenylpyrrolidine, enabling researchers to explore its structural variations and assess their biological activities more efficiently.

In terms of biological activity, 2-methoxy-3-(trifluoromethyl)phenylpyrrolidine has demonstrated potent inhibitory effects on several key enzymes involved in inflammatory pathways. For instance, recent research has shown that this compound can effectively inhibit cyclooxygenase (COX)-1 and COX-2 enzymes, making it a potential candidate for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has opened up new avenues for its use in cancer therapy.

The environmental impact of phenylpyrrolidine derivatives has also been a topic of interest in recent years. Studies have shown that 2-methoxy-3-(trifluoromethyl)phenylpyrrolidine exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly compared to other synthetic compounds. However, further research is needed to fully understand its long-term ecological effects.

From a synthetic perspective, the development of efficient routes for synthesizing phenylpyrrolidine derivatives remains a critical area of research. The use of catalytic asymmetric synthesis has emerged as a powerful tool for producing enantiomerically pure versions of these compounds, which are essential for studying their stereochemical properties and biological activities.

In conclusion, CAS No. 1782304-44-2, or 2-methoxy-3-(trifluoromethyl)phenylpyrrolidine, represents a significant advancement in organic chemistry with wide-ranging applications in pharmacology and materials science. Its unique combination of functional groups and favorable chemical properties make it an invaluable compound for further research and development.